5-amino-1-(2-chlorobenzyl)-N-(2,4-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(2-chlorophenyl)methyl]-N-(2,4-dimethoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H18ClN5O3/c1-26-12-7-8-14(15(9-12)27-2)21-18(25)16-17(20)24(23-22-16)10-11-5-3-4-6-13(11)19/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key: PTZKTTHVWHRTPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=CC=CC=C3Cl)N)OC
• Molecular Formula: C18H18ClN5O3
• Molecular Weight: 387.8 g/mol
• CAS No.: 899981-47-6

Description

5-amino-1-(2-chlorobenzyl)-N-(2,4-dimethoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H18ClN5O3 and its molecular weight is 387.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds : The 5-amino-1,2,3-triazole carboxylic acid derivatives are valuable for preparing peptidomimetics or biologically active compounds using triazole scaffolds. A ruthenium-catalyzed cycloaddition protocol has been developed to avoid the Dimroth rearrangement, facilitating the synthesis of HSP90 inhibitors and triazole-containing dipeptides with potential as turn inducers (Ferrini et al., 2015).

• Antimicrobial Activities of Triazole Derivatives : Novel triazole derivatives have been synthesized and evaluated for their antimicrobial properties. Some compounds showed good to moderate activities against test microorganisms, indicating potential for further development as antimicrobial agents (Bektaş et al., 2007).

• Solid-Phase Synthesis of Peptide Amides : A method employing polymer-supported benzylamides for the solid-phase synthesis of C-terminal peptide amides under mild conditions has been developed. This technique allows for the efficient construction of peptide sequences, demonstrating the versatility of triazole carboxamide derivatives in peptide synthesis (Albericio & Bárány, 2009).

Biological Activity and Pharmacological Potential

• Eosinophilia Inhibiting Properties : A series of triazole derivatives have been synthesized and evaluated for their potential to inhibit eosinophilia, a key factor in asthma. One particular compound demonstrated potent activity and low toxicity, suggesting its candidacy for treating chronic asthma by inhibiting eosinophil survival induced by interleukin-5 (IL-5) (Naito et al., 1996).